Cas no 141446-96-0 (1-Alaninechlamydocin)

• Product Name: 1-Alaninechlamydocin
• CAS No: 141446-96-0
• MF: C₂₇H₃₆N₄O₆
• MW: 512.597947120667
• CID: 1066787
• PubChem ID: 118708140
• Update Time: 2025-04-20

1-Alaninechlamydocin Chemical and Physical Properties

Names and Identifiers

• ALANINECHLAMYDOCIN, 1-
• 1-Alaninechlamydocin
• CHEMBL3315350
• BDBM50049427
• 1-Alaninechlamydocin_130134
• CS-0141970
• CHEBI:206226
• PD117391
• AKOS040755466
• SCHEMBL24418494
• 141446-96-0
• HY-P2698
• (3S,6S,9S,12R)-3-benzyl-6-methyl-9-[6-[(2S)-oxiran-2-yl]-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
• DA-59910

• Inchi： 1S/C27H36N4O6/c1-17-24(33)30-20(15-18-9-4-2-5-10-18)27(36)31-14-8-12-21(31)26(35)29-19(25(34)28-17)11-6-3-7-13-22(32)23-16-37-23/h2,4-5,9-10,17,19-21,23H,3,6-8,11-16H2,1H3,(H,28,34)(H,29,35)(H,30,33)/t17-,19-,20-,21+,23-/m0/s1
• InChI Key： QMNUPNOLDLHVTB-IWDBHXEASA-N
• SMILES： O=C1[C@H]2CCCN2C([C@H](CC2C=CC=CC=2)NC([C@H](C)NC([C@H](CCCCCC([C@@H]2CO2)=O)N1)=O)=O)=O

Computed Properties

• Exact Mass: 512.26348488g/mol
• Monoisotopic Mass: 512.26348488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides